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Compound of Interest

Compound Name:
3-Amino-5-hydroxypyridine

dihydrochloride

CAS No.: 1186663-39-7

Cat. No.: B1292071

Get Quote

3-Amino-5-hydroxypyridine dihydrochloride is a crucial intermediate in the synthesis of

various active pharmaceutical ingredients (APIs). As a substituted pyridine, its unique chemical

structure lends itself to the construction of complex molecular architectures. The purity and

quality of this intermediate are paramount, as any impurities can be carried through the

synthetic process, potentially impacting the safety, efficacy, and stability of the final drug

product. Therefore, robust and validated analytical methods are essential components of a

comprehensive quality control (QC) strategy.

This guide provides a detailed overview of the analytical techniques and protocols for the

comprehensive quality control of 3-Amino-5-hydroxypyridine dihydrochloride. It is designed

for researchers, scientists, and drug development professionals, offering both the theoretical

basis for method selection and practical, step-by-step protocols. The methodologies described

are grounded in established principles of analytical chemistry and align with regulatory

expectations for analytical method validation, such as those outlined by the International

Council for Harmonisation (ICH).[1][2]
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Physicochemical Profile: Understanding the Analyte
A thorough understanding of the physicochemical properties of 3-Amino-5-hydroxypyridine
dihydrochloride is the foundation for developing effective analytical methods. These

properties dictate choices regarding solvents, chromatographic conditions, and detection

techniques.

Property Value Source

Chemical Structure See Figure 1 -

Molecular Formula C₅H₈Cl₂N₂O [3]

Molecular Weight 183.03 g/mol [3]

Appearance Off-white to light yellow solid [4]

Solubility

Slightly soluble in water;

Soluble in polar organic

solvents like DMSO

[4]

Melting Point 195 - 199 °C [4]

pKa
~9.5 (approximate for the

pyridine-N)
[4]

Figure 1: Chemical Structure of 3-Amino-5-hydroxypyridine dihydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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